![molecular formula C12H10ClN B3024965 4-(4-Chlorophenyl)-2-methylpyridine CAS No. 23148-58-5](/img/structure/B3024965.png)
4-(4-Chlorophenyl)-2-methylpyridine
Overview
Description
4-(4-Chlorophenyl)-2-methylpyridine, also known as 4-CPMP, is a heterocyclic aromatic compound and a derivative of pyridine. It is a colorless solid with a strong smell and is soluble in organic solvents. 4-CPMP has a wide range of applications in scientific research, including use as a reagent in organic synthesis, as a ligand in coordination chemistry, and as a fluorescent dye and fluorescent probe.
Scientific Research Applications
Phosphorylation Agent
4-Chlorophenyl phosphorodichloridate (CAS 772-79-2) serves as a phosphorylation agent. Researchers use it to introduce phosphate groups into organic molecules. Specifically, it reacts with hydroxyl groups, leading to the formation of phosphate esters. These esters play crucial roles in biological processes, such as signal transduction and enzyme regulation .
Catalyst and Polymerization Agent
Another related compound, 2,3-Bis(4-chlorophenyl)-2-butenedinitrile , acts as a catalyst in Diels-Alder reactions and polymerization processes. Its unique structure enables it to facilitate chemical transformations and polymer chain growth.
properties
IUPAC Name |
4-(4-chlorophenyl)-2-methylpyridine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10ClN/c1-9-8-11(6-7-14-9)10-2-4-12(13)5-3-10/h2-8H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YJZZBMSVNNWEFB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=CC(=C1)C2=CC=C(C=C2)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10ClN | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.67 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-Chlorophenyl)-2-methylpyridine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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